Cas no 65072-47-1 (Benzoyl chloride, 4-(diethylamino)-)
65072-47-1 structure
Product Name:Benzoyl chloride, 4-(diethylamino)-
CAS No:65072-47-1
MF:C11H14ClNO
MW:211.687962055206
CID:408152
PubChem ID:12707021
Update Time:2025-04-19
Benzoyl chloride, 4-(diethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 4-(diethylamino)-
- 4-(diethylamino)benzoyl chloride
- 4-(diethylamino)benzoic acid chloride
- MPGUOQMQXSORLG-UHFFFAOYSA-N
- SCHEMBL2121312
- DTXSID00507529
- 4-diethylaminobenzoyl chloride
- 65072-47-1
-
- Inchi: 1S/C11H14ClNO/c1-3-13(4-2)10-7-5-9(6-8-10)11(12)14/h5-8H,3-4H2,1-2H3
- InChI Key: MPGUOQMQXSORLG-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(=CC=1)N(CC)CC)=O
Computed Properties
- Exact Mass: 211.07652
- Monoisotopic Mass: 211.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
Benzoyl chloride, 4-(diethylamino)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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